Cas no 1805171-16-7 (Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1805171-16-7
• MF: C₁₁H₁₁F₅N₂O₃
• MW: 314.208660364151
• CID: 4812576
• Update Time: 2025-06-15

Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C11H11F5N2O3/c1-2-20-10(19)7-6(8(12)13)5(3-17)4-18-9(7)21-11(14,15)16/h4,8H,2-3,17H2,1H3
• InChI Key： ZWZGDBJAXHQXHJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)C(=NC=C1CN)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 2.1
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1805171-16-7)

Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1805171-16-7) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethoxy substituents, exhibits remarkable potential in the development of novel bioactive molecules. Its structural complexity and functional diversity make it a valuable intermediate for synthesizing compounds with enhanced metabolic stability and target specificity.

The growing interest in fluorinated pyridines stems from their ability to improve drug-like properties, such as lipophilicity and bioavailability. Researchers are increasingly exploring CAS 1805171-16-7 as a key building block in the design of next-generation therapeutics, particularly in oncology and CNS disorders. Recent studies highlight its role in modulating enzyme activity and receptor interactions, aligning with the industry's focus on precision medicine and personalized therapies.

From an agrochemical perspective, Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate demonstrates promising applications in crop protection formulations. The trifluoromethoxy group enhances pesticidal activity while maintaining environmental compatibility—a critical consideration given the global push for sustainable agriculture. This aligns with trending searches for "eco-friendly fluorinated pesticides" and "low-residue crop solutions," reflecting market demands for safer agricultural chemicals.

The synthetic versatility of CAS 1805171-16-7 allows for diverse structural modifications, addressing common search queries like "how to modify pyridine core for better bioactivity." Its aminomethyl functionality serves as an excellent handle for conjugation with pharmacophores or targeting moieties, making it relevant to popular topics such as "click chemistry in drug discovery" and "bifunctional linker design." These attributes position the compound as a strategic tool in fragment-based drug development.

Analytical characterization of this material reveals exceptional purity profiles when synthesized under optimized conditions, responding to frequent questions about "HPLC methods for fluoropyridine analysis." Advanced techniques like ¹⁹F-NMR and LC-MS are particularly effective for quality control, as the difluoromethyl and trifluoromethoxy groups generate distinctive spectral signatures. This analytical tractability supports its adoption in regulated industries where documentation of structural integrity is paramount.

In material science applications, the electron-withdrawing nature of the trifluoromethoxy substituent in 1805171-16-7 contributes to interesting electronic properties. This has sparked investigations into its use in organic semiconductors and liquid crystal formulations, coinciding with rising search volumes for "fluorinated organic electronic materials." The compound's thermal stability and conformational rigidity make it suitable for high-performance applications demanding precise molecular architectures.

Regulatory considerations for handling Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate emphasize standard laboratory precautions, though it doesn't fall under restricted categories. Safety data sheets recommend proper ventilation and personal protective equipment—information frequently sought in queries like "pyridine derivative handling guidelines." The compound's stability under ambient conditions contributes to its growing popularity as a research chemical.

Market analysts note increasing procurement of CAS 1805171-16-7 by contract research organizations, particularly in regions with strong pharmaceutical innovation ecosystems. This trend mirrors search patterns showing heightened interest in "custom fluorinated building blocks" and "specialty heterocyclic suppliers." The compound's commercial availability in various purity grades addresses diverse research needs from medicinal chemistry to materials development.

Future research directions for this molecule likely involve exploring its enantiomeric forms, as the aminomethyl group presents a chiral center that could influence biological activity—a subject generating substantial discussion in "chiral fluorocompound applications." Additionally, its potential as a precursor for radiofluorination (addressing searches for "PET tracer precursors") positions it at the intersection of diagnostic and therapeutic development.

In conclusion, Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate represents a multifaceted compound bridging multiple scientific disciplines. Its structural features respond to contemporary research challenges while offering solutions aligned with sustainable chemistry principles. As investigation continues, this CAS-registered material is poised to contribute significantly to advancements across life sciences and advanced materials domains.